Cas no 59870-72-3 (3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium)
![3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium structure](https://www.kuujia.com/scimg/cas/59870-72-3x500.png)
59870-72-3 structure
Product name:3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium
3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium
- Dehydro-corybulbine
- Dehydrocorybulbin
- dehydrocorybulbine
- 2,9,10-trimethoxy-13-methyl-6,7-dihydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium-3-one
- 2,9,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-3-ol
- SCHEMBL16804538
- BDBM50030258
- 3-Hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[3,2-a]isoquinolin-7-ium
- DTXSID301045755
- 59870-72-3
- 2,9,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino(2,1-b)isoquinolin-7-ium-3-ol
- Q15634034
- 2,9,10-trimethoxy-13-methyl-6,7-dihydro-5H-isoquinolino(2,1-b)isoquinolin-7-ium-3-one
- CHEMBL3343658
- Dehydrocorybulbine chloride
- JCA87072
-
- Inchi: InChI=1S/C21H21NO4/c1-12-14-5-6-18(24-2)21(26-4)16(14)11-22-8-7-13-9-17(23)19(25-3)10-15(13)20(12)22/h5-6,9-11H,7-8H2,1-4H3/p+1
- InChI Key: XWCVASCMRTXXRY-UHFFFAOYSA-O
- SMILES: COc1cc-2c(CC[n+]3cc4c(OC)c(OC)ccc4c(C)c-23)cc1O
Computed Properties
- Exact Mass: 352.15488318g/mol
- Monoisotopic Mass: 352.15488318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 51.8Ų
3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium Related Literature
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
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Sally A. Wasileski,Michael J. Weaver Faraday Discuss., 2002,121, 285-300
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
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Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
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